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Compound of Interest

Compound Name: Ethyl 2-(2-Bromoethyl)benzoate

Cat. No.: B171905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and disposal

guidelines for Ethyl 2-(2-Bromoethyl)benzoate (CAS No. 179994-91-3). Due to the limited

availability of a complete Safety Data Sheet (SDS) for this specific compound, this guide

incorporates data from structurally similar chemicals to provide a conservative and

precautionary approach to its management in a laboratory setting.

Chemical and Physical Properties
While a comprehensive, experimentally verified set of physical and chemical properties for

Ethyl 2-(2-Bromoethyl)benzoate is not readily available, predicted data and information from

related compounds are summarized below.

Property Value Source

CAS Number 179994-91-3 ChemicalBook[1]

Molecular Formula C₁₁H₁₃BrO₂ ChemicalBook[1]

Molecular Weight 257.12 g/mol ChemicalBook[1]

Boiling Point 318.4 ± 25.0 °C (Predicted) ChemicalBook[1]

Density 1.354 ± 0.06 g/cm³ (Predicted) ChemicalBook[1]
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Hazard Identification and Classification
A specific GHS classification for Ethyl 2-(2-Bromoethyl)benzoate is not available. However,

based on the hazards associated with similar bromo-ester compounds, it should be handled as

a substance that is:

Irritating to the skin and eyes.[2][3]

Potentially harmful if swallowed, inhaled, or absorbed through the skin.

The following table outlines the hazard classification for a closely related compound, 2-

Bromoethyl benzoate, and should be considered as a precautionary guideline.

Hazard Class Hazard Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation.[2]

Eye Irritation Category 2
H319: Causes serious eye

irritation.[2]

Signal Word: Warning[2]

Precautionary Statements (based on related compounds):

P264: Wash skin thoroughly after handling.[2]

P280: Wear protective gloves/ eye protection/ face protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/ attention.[2]

P337 + P313: If eye irritation persists: Get medical advice/ attention.[2]

P362 + P364: Take off contaminated clothing and wash it before reuse.[2]
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Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is essential when handling Ethyl 2-(2-
Bromoethyl)benzoate. The following guidelines are based on best practices for handling

hazardous laboratory chemicals.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
PPE Specifications

Eye and Face Protection Chemical safety goggles or a face shield.

Skin Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). A lab coat or chemical-resistant

apron should be worn.

Respiratory Protection

Not typically required if working in a properly

functioning chemical fume hood. If vapors are

likely to be generated outside of a fume hood, a

NIOSH-approved respirator with an organic

vapor cartridge is recommended.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling and before leaving the laboratory.

First Aid Measures
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In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire and Explosion Hazards
Data on the flammability of Ethyl 2-(2-Bromoethyl)benzoate is not available. However, many

organic esters are combustible.

Extinguishing Media: Use dry chemical powder, carbon dioxide, alcohol-resistant foam, or a

water spray.

Hazardous Combustion Products: May include carbon monoxide, carbon dioxide, and

hydrogen bromide gas.

Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective

gear.
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Spills and Leaks
In the event of a spill or leak, follow these procedures:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE).

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with a suitable solvent, followed by washing with soap and water.

Do not allow the spilled material to enter drains or waterways.

Storage and Incompatibility
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.

Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.

Disposal Considerations
Dispose of Ethyl 2-(2-Bromoethyl)benzoate and its containers in accordance with all

applicable federal, state, and local regulations.

Waste Classification: This material may be classified as a hazardous waste.

Disposal Method: Contact a licensed professional waste disposal service to dispose of this

material. Do not dispose of it down the drain or in the regular trash.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.

Experimental Workflow and Logic Diagrams
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The following diagrams illustrate the logical workflow for the safe handling and disposal of

Ethyl 2-(2-Bromoethyl)benzoate.
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Caption: Workflow for the safe handling of Ethyl 2-(2-Bromoethyl)benzoate.
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Caption: Decision tree for the disposal of Ethyl 2-(2-Bromoethyl)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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